1-(4-Dimethylaminophenyl)heptan-1-one

• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 1-[4-(dimethylamino)phenyl]heptan-1-one
• InChI: InChI=1S/C15H23NO/c1-4-5-6-7-8-15(17)13-9-11-14(12-10-13)16(2)3/h9-12H,4-8H2,1-3H3
• InChI Key: RHEWEMDKLKIVLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)C1=CC=C(C=C1)N(C)C

Description

1-(4-Dimethylaminophenyl)heptan-1-one is a useful research compound. Its molecular formula is C15H23NO and its molecular weight is 233.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

n-Butyllithium (2.5 M in hexanes, 51 mL, 127 mmol) was added dropwise to 4-bromo-N,N-dimethylaniline (23.1 g, 115 mmol, Aldrich Chemical Co.) in anhydrous THF at -78° C. After 10 min. a solution of N-methyl-N-methoxyheptanamide (10.0 g, 57.7 mmol) in 20 mL THF was added dropwise via canula. The reaction was allowed to proceed 1 hr., then quenched with 1 N aq. HCl and carefully poured into sat. NaHCO3. The aqueous layer was extracted with ethyl ether, and the combined organic fraction was washed with water, brine, dried (MgSO4), and concentrated in vacuo. Flash chromatography (15% EtOAc/hexanes) yielded 1-(4-dimethylaminophenyl)heptan-1-one as a yellow solid (6.49 g, 48%). MS 234 (M+H)+.

Synthesis routes and methods II

Procedure details